Cas no 1804916-19-5 (Ethyl 3-cyano-2-hydroxy-5-(hydroxymethyl)phenylacetate)

Ethyl 3-cyano-2-hydroxy-5-(hydroxymethyl)phenylacetate structure

1804916-19-5 structure

Product Name:Ethyl 3-cyano-2-hydroxy-5-(hydroxymethyl)phenylacetate

CAS No:1804916-19-5

Molecular Formula:C₁₂H₁₃NO₄

Molecular Weight:235.235923528671

CID:4943973

Ethyl 3-cyano-2-hydroxy-5-(hydroxymethyl)phenylacetate Properties

Names and Identifiers

- Ethyl 3-cyano-2-hydroxy-5-(hydroxymethyl)phenylacetate
- InChIKey： KGKNESJHZKPBCD-UHFFFAOYSA-N
- Inchi： 1S/C12H13NO4/c1-2-17-11(15)5-9-3-8(7-14)4-10(6-13)12(9)16/h3-4,14,16H,2,5,7H2,1H3
- SMILES： O(CC)C(CC1C(=C(C#N)C=C(CO)C=1)O)=O

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 5
Heavy Atom Count: 17
Complexity: 309
XLogP3: 1.1
Topological Polar Surface Area: 90.6

Ethyl 3-cyano-2-hydroxy-5-(hydroxymethyl)phenylacetate Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Alichem	A015022382-250mg	Ethyl 3-cyano-2-hydroxy-5-(hydroxymethyl)phenylacetate	1804916-19-5	97%	250mg	484.80 USD

Ethyl 3-cyano-2-hydroxy-5-(hydroxymethyl)phenylacetate Related Literature

1. Theory of cyclic voltammetry in random arrays of cylindrical microelectrodes applied to carbon felt electrodes for vanadium redox flow batteries

Tim Tichter,Dirk Andrae,Jacob Mayer,Jonathan Schneider,Marcus Gebhard,Christina Roth Phys. Chem. Chem. Phys., 2019,21, 9061-9068
2. Synthesis and biological evaluation of pentanedioic acid derivatives as farnesyltransferase inhibitors†

Liuqing Yang,Wei Liu,Hanbing Mei,Yuan Zhang,Xiaojuan Yu,Yufang Xu,Honglin Li,Jin Huang,Zhenjiang Zhao Med. Chem. Commun., 2015,6, 671-676
3. Low frequency noise and photo-enhanced field emission from ultrathin PbBi2Se4 nanosheets†

Sachin R. Suryawanshi,Satya N. Guin,Arindom Chatterjee,Vikas Kashid,Mahendra A. More,Dattatray J. Late,Kanishka Biswas J. Mater. Chem. C, 2016,4, 1096-1103
4. The magical photoelectric and optoelectronic properties of graphene nanoribbons and their applications

Wenjing Miao,Li Wang,Xijiao Mu,Jingang Wang J. Mater. Chem. C, 2021,9, 13600-13616
5. In situ-generated chiral iron complex as efficient catalyst for enantioselective sulfoxidation using aqueous H2O2 as oxidant†

Prasanta Kumar Bera RSC Adv., 2014,4, 61550-61556
6. Contents

Phys. Chem. Chem. Phys., 2007,9, 1267-1274
7. General, physical, and inorganic chemistry

J. Chem. Soc., Abstr., 1925,128, ii77-ii152
8. Temperature-controlled growth of α-Al2O3 nanobelts and nanosheets

X. S. Fang,C. H. Ye,X. S. Peng,Y. H. Wang,Y. C. Wu,L. D. Zhang J. Mater. Chem., 2003,13, 3040-3043
9. Isomer-dependent fragmentation dynamics of inner-shell photoionized difluoroiodobenzene

Cédric Bomme,Evgeny Savelyev,Hui Xiong,Rajesh Kushawaha,Rebecca Boll,Kasra Amini,Timur Osipov,David Kilcoyne,Artem Rudenko,Nora Berrah,Daniel Rolles Phys. Chem. Chem. Phys., 2017,19, 13419-13431
10. Large-scale first principles configuration interaction calculations of optical absorption in aluminum clusters†

Ravindra Shinde,Alok Shukla Phys. Chem. Chem. Phys., 2014,16, 20714-20723

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

1804916-19-5 (Ethyl 3-cyano-2-hydroxy-5-(hydroxymethyl)phenylacetate) Related Products

Recommended suppliers

Jincang Pharmaceutical (Shanghai) Co., LTD.

Gold Member

Audited Supplier

CN Supplier

Reagent

Jincang Pharmaceutical (Shanghai) Co., LTD.

Jinan Hanyu Chemical Co.,Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

BIOOKE MICROELECTRONICS CO.,LTD

Gold Member

Audited Supplier

CN Supplier

Reagent

http://www.100kes.com/en

SHANGHAI TAUTO BIOTECH CO., LTD.

Gold Member

Audited Supplier

CN Supplier

Bulk

https://en.tautochem.com/

Zhangzhou Sinobioway Peptide Co.,Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

https://www.peptidee.com/